Cas no 1805090-04-3 (2-Cyano-3-(difluoromethyl)-5-hydroxypyridine-4-methanol)

• Product Name: 2-Cyano-3-(difluoromethyl)-5-hydroxypyridine-4-methanol
• CAS No: 1805090-04-3
• MF: C₈H₆F₂N₂O₂
• MW: 200.142248630524
• CID: 4875341
• Update Time: 2025-06-08

2-Cyano-3-(difluoromethyl)-5-hydroxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-5-hydroxypyridine-4-methanol

• Inchi： 1S/C8H6F2N2O2/c9-8(10)7-4(3-13)6(14)2-12-5(7)1-11/h2,8,13-14H,3H2
• InChI Key： GPPZOQLPVQCHKF-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC=C(C=1CO)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 0.8
• Topological Polar Surface Area: 77.1

Additional information on 2-Cyano-3-(difluoromethyl)-5-hydroxypyridine-4-methanol

Introduction to 2-Cyano-3-(difluoromethyl)-5-hydroxypyridine-4-methanol (CAS No. 1805090-04-3)

2-Cyano-3-(difluoromethyl)-5-hydroxypyridine-4-methanol, identified by its Chemical Abstracts Service (CAS) number 1805090-04-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives class, a category known for its diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a cyano group, a difluoromethyl substituent, and a hydroxymethyl group, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery initiatives.

The cyano group at the 2-position of the pyridine ring introduces a polar functional moiety, enhancing the compound's solubility in polar solvents and potentially influencing its interactions with biological targets. The difluoromethyl group at the 3-position is a well-known pharmacophore that can modulate metabolic stability, lipophilicity, and binding affinity. This substitution pattern is frequently explored in medicinal chemistry due to its ability to improve pharmacokinetic profiles. Additionally, the hydroxypyridine core and the hydroxymethyl group at the 4-position provide opportunities for further derivatization and optimization, enabling researchers to fine-tune the compound's biological activity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications in pyridine derivatives can impact their biological efficacy. Studies have demonstrated that compounds featuring similar structural motifs to 2-Cyano-3-(difluoromethyl)-5-hydroxypyridine-4-methanol exhibit promising activities against various therapeutic targets, including enzymes and receptors involved in inflammatory pathways, cancer signaling, and neurodegenerative diseases. The unique combination of electronic and steric effects introduced by the substituents in this molecule makes it an attractive candidate for further investigation.

In the realm of drug development, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. The preparation of 2-Cyano-3-(difluoromethyl)-5-hydroxypyridine-4-methanol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this compound efficiently. These techniques not only enhance synthetic efficiency but also allow for greater flexibility in modifying the molecular structure to achieve desired pharmacological properties.

The biological evaluation of 2-Cyano-3-(difluoromethyl)-5-hydroxypyridine-4-methanol has revealed intriguing insights into its potential therapeutic applications. Preclinical studies have indicated that this compound exhibits inhibitory activity against several key enzymes implicated in disease pathways. For instance, preliminary data suggest that it may interfere with the activity of Janus kinases (JAKs), which are central mediators in inflammatory responses. Furthermore, its interaction with other signaling proteins has been explored, hinting at possible applications in oncology and immunology.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The incorporation of fluorine atoms into molecular structures often leads to enhanced binding affinity, improved metabolic stability, and prolonged half-life in vivo. The difluoromethyl group in 2-Cyano-3-(difluoromethyl)-5-hydroxypyridine-4-methanol exemplifies this trend, as it has been shown to strengthen interactions with biological targets while minimizing off-target effects. This characteristic makes fluorinated derivatives particularly valuable for developing next-generation therapeutics with improved efficacy and safety profiles.

As research progresses, interdisciplinary approaches combining organic chemistry, biochemistry, and computational biology are becoming increasingly prevalent. These integrative strategies enable researchers to rapidly screen large libraries of compounds for potential bioactivity while minimizing experimental costs. High-throughput screening (HTS) technologies coupled with machine learning algorithms have accelerated the identification of promising candidates like 2-Cyano-3-(difluoromethyl)-5-hydroxypyridine-4-methanol, streamlining the drug discovery pipeline.

The future prospects for 2-Cyano-3-(difluoromethyl)-5-hydroxypyridine-4-methanol lie in its potential as a lead compound for further optimization into novel therapeutics. By leveraging structure-based drug design principles and exploring analogs with modified substitution patterns, researchers aim to enhance its potency, selectivity, and pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications that address unmet medical needs.

In conclusion,2-Cyano-3-(difluoromethyl)-5-hydroxypyridine-4-methanol (CAS No. 1805090-04-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis showcases cutting-edge organic methodologies while its preclinical data highlight its potential as a therapeutic agent. As research continues to uncover new applications for pyridine derivatives,2-Cyano-3-(difluoromethyl)-5-hydroxypyridine-4-methanol is poised to play an important role in shaping future treatments across multiple disease areas.